N-(2-methoxyphenyl)-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxamide
• InChI: InChI=1S/C25H22N2O3/c1-16-23(25(28)27-21-10-6-7-11-22(21)30-3)19-8-4-5-9-20(19)26-24(16)17-12-14-18(29-2)15-13-17/h4-15H,1-3H3,(H,27,28)
• InChI Key: NMTVHHKDJZDFDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N=C1C3=CC=C(C=C3)OC)C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C25H22N2O3
• Molecular Weight: 398.5 g/mol

Description

N-(2-methoxyphenyl)-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxamide is a complex organic compound that belongs to the class of quinoline derivatives. This compound is characterized by the presence of methoxy groups on the phenyl rings and a carboxamide group attached to the quinoline core. Quinoline derivatives are known for their diverse biological activities and are widely studied in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methoxyphenyl)-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through the Pfitzinger reaction, which involves the condensation of an o-aminobenzophenone with an aldehyde under acidic conditions.

Introduction of Methoxy Groups: The methoxy groups can be introduced via methylation reactions using reagents such as dimethyl sulfate or methyl iodide in the presence of a base like potassium carbonate.

Formation of the Carboxamide Group: The carboxamide group can be introduced through the reaction of the quinoline derivative with an appropriate amine, such as 2-methoxyaniline, under dehydrating conditions using reagents like thionyl chloride or phosphorus oxychloride.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-methoxyphenyl)-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form quinoline N-oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to reduce the quinoline ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Halogenation using bromine or chlorination using chlorine gas in the presence of a Lewis acid like aluminum chloride.

Major Products Formed

Oxidation: Quinoline N-oxides.

Reduction: Reduced quinoline derivatives.

Substitution: Halogenated quinoline derivatives.

Scientific Research Applications

N-(2-methoxyphenyl)-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects.

Comparison with Similar Compounds

Similar Compounds

• N-(2-methoxyphenyl)-2-phenylquinoline-4-carboxamide
• N-(4-methoxyphenyl)-2-phenylquinoline-4-carboxamide
• N-(2-methoxyphenyl)-2-(4-chlorophenyl)-3-methylquinoline-4-carboxamide

Uniqueness

N-(2-methoxyphenyl)-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxamide is unique due to the presence of both methoxy groups on the phenyl rings and the specific substitution pattern on the quinoline core. This unique structure may confer distinct biological activities and chemical reactivity compared to similar compounds.